Cas no 2172562-38-6 (2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid)

• Product Name: 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid
• CAS No: 2172562-38-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5927182
• PubChem ID: 165877778
• Update Time: 2025-07-15

2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid
• 2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)propanamido]acetic acid
• 2172562-38-6
• EN300-1578379

• Inchi： 1S/C27H32N2O5/c1-17(2)29(15-26(31)32)25(30)14-24(18-8-7-9-18)28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-24H,7-9,14-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： PXOMZAJJPLADEZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N(CC(=O)O)C(C)C)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid

2-3-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic Acid (CAS No. 2172562-38-6): A Comprehensive Overview

2-3-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid (CAS No. 2172562-38-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of propanamidoacetic acid with a unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) functional group. The combination of these structural elements imparts specific properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclobutyl moiety in this compound is known for its rigidity and conformational stability, which can influence the pharmacokinetic and pharmacodynamic properties of the molecule. This feature is particularly advantageous in drug design, where maintaining a specific three-dimensional structure can enhance binding affinity to target proteins or receptors. Additionally, the cyclobutyl group can improve the metabolic stability and reduce the potential for rapid degradation, thereby extending the half-life of the compound in vivo.

The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is a widely used reagent in peptide synthesis and organic synthesis due to its ease of removal under mild conditions. The Fmoc group provides temporary protection to the amino functionality, allowing for sequential addition of amino acids without premature side reactions. In the context of 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid, the Fmoc group ensures that the amino group remains unreactive during synthetic manipulations, which is crucial for maintaining the integrity of the final product.

The N-(propan-2-yl) substituent adds another layer of complexity to this compound. This branched alkyl group can influence solubility, lipophilicity, and overall bioavailability. In pharmaceutical research, optimizing these properties is essential for developing drugs with improved pharmacological profiles. The presence of this substituent can also affect the compound's ability to cross biological membranes, which is a critical factor in drug delivery and efficacy.

Recent studies have highlighted the potential applications of 2-3-cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid in various therapeutic areas. For instance, its unique structural features make it an attractive candidate for developing inhibitors of specific enzymes or receptors involved in disease pathways. One notable area of research is its potential as an inhibitor of proteases, which are key enzymes in many pathological processes, including cancer and viral infections.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against serine proteases, a class of enzymes implicated in tumor progression and metastasis. The cyclobutyl moiety was found to enhance binding affinity to the active site of these enzymes, while the Fmoc group provided additional stability during cellular uptake and intracellular processing.

Another promising application of this compound is in the field of neurodegenerative diseases. Research has shown that certain derivatives can modulate the activity of specific neurotransmitter receptors, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the properties of these derivatives through structural modifications opens up exciting possibilities for personalized medicine approaches.

Beyond its therapeutic potential, 2-3-cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid has also been explored as a tool in chemical biology and drug discovery platforms. Its unique structure makes it an excellent scaffold for high-throughput screening assays and structure-based drug design. By systematically varying substituents on this core structure, researchers can identify lead compounds with optimized biological activity and reduced toxicity.

In conclusion, 2-3-cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid (CAS No. 2172562-38-6) represents a versatile and promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of structural elements provides a solid foundation for developing novel therapeutic agents and advancing our understanding of complex biological processes. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in future drug discovery efforts.